Cas no 2172213-66-8 (9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate
• CAS No: 2172213-66-8
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• CID: 5864294
• PubChem ID: 165590655
• Update Time: 2025-05-26

9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate
• 9H-fluoren-9-ylmethyl N-{2-[4-(aminomethyl)phenyl]propan-2-yl}carbamate
• 2172213-66-8
• EN300-1609823

• Inchi： 1S/C25H26N2O2/c1-25(2,18-13-11-17(15-26)12-14-18)27-24(28)29-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16,26H2,1-2H3,(H,27,28)
• InChI Key： ZNWATCGQKSXSRR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C1C=CC(CN)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 386.199428076g/mol
• Monoisotopic Mass: 386.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.4Ų

Additional information on 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate

Comprehensive Overview of 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate (CAS No. 2172213-66-8)

The compound 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate, identified by its CAS No. 2172213-66-8, is a specialized organic molecule widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in enabling efficient and selective reactions, particularly in the development of novel therapeutics and biomaterials.

In recent years, the demand for Fmoc-protected amino acid derivatives like 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound's ability to facilitate the synthesis of complex peptides aligns with the growing interest in personalized medicine and targeted drug delivery systems. Its CAS No. 2172213-66-8 is often referenced in academic papers and patent applications, underscoring its significance in cutting-edge research.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate exhibits excellent stability in organic solvents such as dimethylformamide (DMF) and acetonitrile, making it ideal for use in automated peptide synthesizers. Additionally, its compatibility with green chemistry principles has garnered attention, as researchers seek sustainable alternatives for chemical synthesis.

The Fmoc group in this compound is particularly noteworthy for its orthogonal deprotection properties, allowing for sequential peptide assembly without interfering with other functional groups. This feature is critical in the synthesis of multifunctional peptides and peptide-drug conjugates, which are at the forefront of oncology and neurology research. As such, CAS No. 2172213-66-8 is often associated with breakthroughs in cancer therapeutics and neurodegenerative disease treatments.

Another area of interest is the compound's role in material science. Researchers are exploring its potential in creating self-assembling peptides for applications in tissue engineering and nanotechnology. The ability to precisely control peptide sequences using 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate opens new avenues for designing biomimetic materials with tailored properties. This aligns with the broader trend of bio-inspired materials in scientific innovation.

From a commercial perspective, suppliers and manufacturers of CAS No. 2172213-66-8 emphasize its high purity and consistency, which are essential for reproducible research outcomes. Quality control measures, including HPLC and mass spectrometry, ensure that the compound meets the stringent requirements of pharmaceutical and biotech industries. This focus on quality has made it a staple in laboratories worldwide.

Looking ahead, the versatility of 9H-fluoren-9-ylmethyl N-{2-4-(aminomethyl)phenylpropan-2-yl}carbamate positions it as a key player in emerging fields such as proteomics and chemical biology. Its integration with high-throughput screening platforms and artificial intelligence-driven drug design further enhances its relevance. As the scientific community continues to unravel its potential, this compound remains a cornerstone of modern synthetic chemistry.